Cas no 1256955-45-9 (4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE)

• Product Name: 4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE
• CAS No: 1256955-45-9
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 2143738
• Update Time: 2023-11-19

4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-dimethyl-5,6,7,8-tetrahydroquinazoline
• CID 87167413
• Quinazoline, 4-chloro-5,6,7,8-tetrahydro-2,6-dimethyl-
• 4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE

• Inchi： 1S/C10H13ClN2/c1-6-3-4-9-8(5-6)10(11)13-7(2)12-9/h6H,3-5H2,1-2H3
• InChI Key： BLTRQIZOGUKXOR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(C)C2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 293.5±40.0 °C(Predicted)
• pka: 1.55±0.40(Predicted)